Cas no 1512617-63-8 (1-Amino-1-cyclohexyl-2-methylpropan-2-ol)

• Product Name: 1-Amino-1-cyclohexyl-2-methylpropan-2-ol
• CAS No: 1512617-63-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5740170
• PubChem ID: 23555924
• Update Time: 2023-11-10

1-Amino-1-cyclohexyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1512617-63-8
• EN300-1639786
• 1-amino-1-cyclohexyl-2-methylpropan-2-ol
• Cyclohexaneethanol, β-amino-α,α-dimethyl-
• 1-Amino-1-cyclohexyl-2-methylpropan-2-ol

• Inchi： 1S/C10H21NO/c1-10(2,12)9(11)8-6-4-3-5-7-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： UERJMLSOLDRBKT-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N)C(O)(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.971±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±13.0 °C(Predicted)
• pka: 12.99±0.50(Predicted)